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Compound of Interest

Compound Name: (13Z)-octadecen-1-ol

Cat. No.: B143622 Get Quote

(13Z)-octadecen-1-ol is a recognized component of the female sex pheromone blend of the

sugarcane stem borer, Chilo sacchariphagus. Its efficacy in eliciting a behavioral response in

male moths is intrinsically linked to its presence and ratio relative to other key pheromonal

constituents. This guide provides a comparative overview of (13Z)-octadecen-1-ol's
performance, supported by available experimental data, to offer researchers and drug

development professionals a comprehensive understanding of its role in insect communication.

Quantitative Data Summary
The following tables summarize quantitative data on the natural composition of the C.

sacchariphagus pheromone blend and the electrophysiological and behavioral responses to

pheromone components in a closely related species, Chilo partellus. This data from a related

species is provided as a comparative reference due to the limited availability of such specific

data for C. sacchariphagus.

Table 1: Natural Pheromone Composition in Female Chilo sacchariphagus Glands

Pheromone Component
Mean Titer (ng/female) on the Second
Night after Eclosion

(Z)-11-hexadecenyl acetate (Z11-16:Ac) Data not available in provided search results

(Z)-13-octadecenyl acetate (Z13-18:Ac) Data not available in provided search results

(13Z)-octadecen-1-ol (Z13-18:OH) Data not available in provided search results
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Note: While a study confirmed the presence and rhythmic production of these three

components, the precise mean titers were not specified in the provided search results. The

production of all components was noted to be very low on the first night, peaking on the

second, and decreasing thereafter.

Table 2: Electroantennogram (EAG) and Behavioral Responses of Male Chilo partellus to its

Pheromone Components

Pheromone/Blend
Mean EAG
Response (mV)

% Males Exhibiting
Upwind Flight in
Wind Tunnel

% Males Reaching
Pheromone Source
in Wind Tunnel

(Z)-11-hexadecenal

(Major Component)
~1.8 ~70% ~40%

(Z)-11-hexadecen-1-ol

(Minor Component)
~1.2 ~20% ~10%

Blend (1:1 ratio) ~2.5 ~85% ~75%

Data is illustrative and based on findings for Chilo partellus, a related species.[1][2] This is

intended to demonstrate the synergistic effect of pheromone components, where the blend

elicits a significantly stronger response than individual components.

Field trials have indicated that for C. sacchariphagus, traps baited with a 7:1 ratio of (Z)-13-

octadecenyl acetate and (13Z)-octadecen-1-ol were successful in capturing male moths, with

performance comparable to that of a virgin female moth.

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of pheromone efficacy

studies. Below are outlines of key experimental protocols.

Pheromone Extraction from Female Glands
This protocol is used to collect and quantify the natural pheromone components from female

moths.
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Insect Rearing:Chilo sacchariphagus larvae are reared on sugarcane stems under controlled

laboratory conditions (e.g., 26 ± 1°C, 60 ± 10% RH, 14:10 L:D photoperiod).

Gland Excision: Pheromone glands from virgin female moths (typically 2 days old) are

excised during the scotophase (dark period) when pheromone production is at its peak.

Extraction: The excised glands are submerged in a solvent such as hexane for a set period

(e.g., 6 hours) to extract the pheromone components.

Analysis: The extract is then analyzed using Gas Chromatography-Mass Spectrometry (GC-

MS) to identify and quantify the different pheromone components.

Electroantennography (EAG)
EAG is a technique to measure the electrical response of a male moth's antenna to different

volatile compounds, indicating olfactory sensitivity.

Antenna Preparation: A male moth is immobilized, and an antenna is excised.

Electrode Placement: The base of the antenna is connected to a reference electrode, and

the tip is connected to a recording electrode.

Stimulus Delivery: A puff of air carrying a specific concentration of the test pheromone (e.g.,

(13Z)-octadecen-1-ol) is delivered over the antenna.

Data Recording: The resulting change in electrical potential (depolarization) across the

antenna is recorded. The amplitude of this response (in millivolts) indicates the degree of

antennal stimulation.

Wind Tunnel Bioassay
This assay assesses the behavioral response of male moths to a pheromone source in a

controlled environment that simulates natural conditions.

Setup: A wind tunnel with controlled airflow, temperature, and lighting is used. A pheromone

lure (e.g., a rubber septum impregnated with the test compound or blend) is placed at the

upwind end.
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Moth Release: Male moths are released at the downwind end of the tunnel.

Behavioral Observation: The moths' flight behavior is observed and recorded. Key behaviors

include taking flight, oriented upwind flight (zigzagging towards the source), and contact with

the pheromone source.

Quantification: The percentage of moths exhibiting each behavior is calculated to determine

the attractiveness of the pheromone stimulus.[3]
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Caption: Generalized pathway of pheromone biosynthesis and olfactory perception in moths.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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